Cas no 744992-38-9 (Ornithine, 4-fluoro-)

• Product Name: Ornithine, 4-fluoro-
• CAS No: 744992-38-9
• MF: C₅H₁₁FN₂O₂
• MW: 150.151444673538
• CID: 560641
• PubChem ID: 45082006
• Update Time: 2025-04-19

Ornithine, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Ornithine, 4-fluoro-
• Ornithine, 4-fluoro- (9CI)
• Ornithine,4-fluoro-(9ci)
• 744992-38-9
• SCHEMBL429730
• 61591-88-6
• (2S)-2,5-Diamino-4-fluoropentanoic acid
• DTXSID10665023
• L-Ornithine, 4-fluoro-
• 4-fluoro-l-ornithine
• (2S)-2,5-Diamino-4-fluoropentanoicacid

• Inchi： 1S/C5H11FN2O2/c6-3(2-7)1-4(8)5(9)10/h3-4H,1-2,7-8H2,(H,9,10)/t3?,4-/m0/s1
• InChI Key： ZRIIYXZTUJZZCU-BKLSDQPFSA-N
• SMILES： FC(CN)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 150.08
• Monoisotopic Mass: 150.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3A^2
• XLogP3: -3.5